Cas no 10606-38-9 (Benzene,1,1',1''-[methylidynetris(thiomethylene)]tris- (9CI))

• Product Name: Benzene,1,1',1''-[methylidynetris(thiomethylene)]tris- (9CI)
• CAS No: 10606-38-9
• MF: C₂₂H₂₂S₃
• MW: 382.605082035065
• CID: 176515
• PubChem ID: 348910
• Update Time: 2025-04-19

Benzene,1,1',1''-[methylidynetris(thiomethylene)]tris- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1',1''-[methylidynetris(thiomethylene)]tris- (9CI)
• bis(benzylsulfanyl)methylsulfanylmethylbenzene
• ({[bis(benzylsulfanyl)methyl]sulfanyl}methyl)benzene
• AC1L8ACU
• AK-830
• NSC408417
• Tribenzylmercapto-methan
• Tribenzyl-trithioorthoformiat
• tris(phenylmethylthio)methane
• Tris-benzylmercapto-methan
• tris-benzylsulfanyl-methane
• Trithioorthoameisensaeure-tribenzylester
• trithioorthoformic acid tribenzyl ester
• AK-830/13217142
• 10606-38-9
• DTXSID10325054
• NSC-408417

• Inchi： 1S/C22H22S3/c1-4-10-19(11-5-1)16-23-22(24-17-20-12-6-2-7-13-20)25-18-21-14-8-3-9-15-21/h1-15,22H,16-18H2
• InChI Key： GTUTUZVJRAZDOO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C(SCC1C=CC=CC=1)SCC1C=CC=CC=1

Computed Properties

• Exact Mass: 382.08856
• Monoisotopic Mass: 382.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 522.3°C at 760 mmHg
• Flash Point: 270.8°C
• Refractive Index: 1.661
• PSA: 0
• LogP: 7.07020